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Compound of Interest

Compound Name: ATTO 425 maleimide

Cat. No.: B1258880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on ATTO 425 maleimide, a

fluorescent probe belonging to the coumarin dye family. It is designed for covalent labeling of

thiol groups in proteins, peptides, and other biomolecules. This document outlines its core

physicochemical properties, provides detailed experimental protocols for its application, and

presents logical workflows for its use in research and development.

Core Physicochemical and Spectroscopic
Properties
ATTO 425 is characterized by its strong absorption, high fluorescence quantum yield,

significant Stokes shift, and good photostability.[1] These features make it a versatile tool for

various fluorescence-based assays. The maleimide functional group allows for specific

covalent attachment to sulfhydryl groups, such as those found in cysteine residues.[2]

Quantitative Data Summary
The key quantitative data for ATTO 425 maleimide are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 523.58 g/mol [3]

523.6 g/mol [4]

524 g/mol [2][5]

Molecular Formula C₂₈H₃₃N₃O₇ [3][4]

Maximum Excitation (λabs) 439 nm [3]

Maximum Emission (λfl) 485 nm

489 nm [3]

Molar Extinction Coefficient

(εmax)
4.5 x 10⁴ M⁻¹ cm⁻¹

Fluorescence Quantum Yield

(ηfl)
90%

Fluorescence Lifetime (τfl) 3.6 ns

Correction Factor (CF₂₆₀) 0.19

Correction Factor (CF₂₈₀) 0.17

Experimental Protocols
The following sections provide detailed methodologies for the use of ATTO 425 maleimide in

labeling applications.

General Procedure for Protein Labeling
This protocol is a general guideline for the covalent labeling of proteins with ATTO 425
maleimide.

1. Protein Preparation:

Dissolve the protein in a suitable buffer at a pH of 7.0-7.5.[6] Recommended buffers include

phosphate, Tris, or HEPES at concentrations of 10-100 mM.
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The protein concentration should ideally be between 50-100 µM. At lower concentrations

(below 2 mg/ml), labeling efficiency may decrease.[6][7]

Ensure the protein solution is free of any amine-containing substances.[7]

If the protein contains disulfide bonds that need to be labeled, reduction is necessary. Use a

10-fold molar excess of a reducing agent like DTT or TCEP. If DTT is used, it must be

removed by dialysis before adding the dye. TCEP does not require removal.

2. Dye Preparation:

Immediately prior to use, prepare a 10-20 mM stock solution of ATTO 425 maleimide in an

anhydrous, amine-free solvent such as DMSO or DMF.[5]

Protect the stock solution from light.

3. Labeling Reaction:

Add a 10-20 molar excess of the reactive dye solution to the protein solution dropwise while

stirring.

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C, protected

from light.[6]

4. Reaction Quenching and Purification:

To consume any excess maleimide reagent, a low molecular weight thiol such as glutathione

or mercaptoethanol can be added.

Separate the labeled protein conjugate from the unreacted dye using gel filtration

chromatography (e.g., Sephadex G-25) or extensive dialysis at 4°C.

5. Storage:

Store the final conjugate under the same conditions as the unlabeled protein.[2] For storage

at 4°C, 2 mM sodium azide can be added as a preservative.[2]
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For long-term storage, it is recommended to divide the conjugate into aliquots and store at

-20°C.[2]

Workflow and Reaction Diagrams
The following diagrams, generated using the DOT language, illustrate the key workflows and

reactions involved in using ATTO 425 maleimide.
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Caption: General experimental workflow for protein labeling with ATTO 425 maleimide.
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Caption: Reaction scheme for the conjugation of ATTO 425 maleimide to a protein thiol group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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